Inventors seeking to protect their intellectual property in Europe now have an important choice to make. More than a decade after its approval, a new patent system came into effect last month, which some European Union (EU) countries already have signed on to. Inventors in these countries can use either the new unitary patent (UP) system or the previously existing route of European patents. A balance between the two paths is hoped to spur a more robust pan-European patent landscape. However, the new system must be widely adopted first.

The human skeletal form underlies bipedalism, but the genetic basis of skeletal proportions (SPs) is not well characterized. We applied deep-learning models to 31,221 x-rays from the UK Biobank to extract a comprehensive set of SPs, which were associated with 145 independent loci genome-wide. Structural equation modeling suggested that limb proportions exhibited strong genetic sharing but were independent of width and torso proportions. Polygenic score analysis identified specific associations between osteoarthritis and hip and knee SPs. In contrast to other traits, SP loci were enriched in human accelerated regions and in regulatory elements of genes that are differentially expressed between humans and great apes. Combined, our work identifies specific genetic variants that affect the skeletal form and ties a major evolutionary facet of human anatomical change to pathogenesis.

New proposed legislation on “forever” chemicals is under consideration in Europe and the United States, where per- and polyfluoroalkyl substances (PFAS) are a hot topic for regulators and lawmakers. On both sides of the Atlantic, regulation of widely used PFAS has been complex and evolving. Their presence in hundreds of different products—from nonstick cookware to food packaging to firefighting foam—and their persistence in food, drinking water, and the environment have resulted in a pollution problem of unprecedented scale. Recently, for example, it was reported that 45% of the tap water in the United States contains at least one type of PFAS. Because these compounds are so chemically stable that they do not degrade in the environment (including in the human body), PFAS seriously challenge long-established ideas of how chemicals can be used, assessed, and regulated, and it remains to be seen whether the new regulations will solve this problem.

Asymmetric cell divisions specify differential cell fates across kingdoms. In metazoans, preferential inheritance of fate determinants into one daughter cell frequently depends on polarity-cytoskeleton interactions. Despite the prevalence of asymmetric divisions throughout plant development, evidence for analogous mechanisms that segregate fate determinants remains elusive. Here, we describe a mechanism in the Arabidopsis leaf epidermis that ensures unequal inheritance of a fate-enforcing polarity domain. By defining a cortical region depleted of stable microtubules, the polarity domain limits possible division orientations. Accordingly, uncoupling the polarity domain from microtubule organization during mitosis leads to aberrant division planes and accompanying cell identity defects. Our data highlight how a common biological module, coupling polarity to fate segregation through the cytoskeleton, can be reconfigured to accommodate unique features of plant development.

Proposed National Research Foundation would spend $6 billion over 5 years, but is drawing mixed reactions.

New methods are emerging to quantify human and animal welfare on a common scale, creating new tools for policy.

Proposal to mark global changes of the 1950s now faces skeptical scientific bureaucracy.

Artificial intelligence (AI) applications in medical robots are bringing a new era to medicine. Advanced medical robots can perform diagnostic and surgical procedures, aid rehabilitation, and provide symbiotic prosthetics to replace limbs. The technology used in these devices, including computer vision, medical image analysis, haptics, navigation, precise manipulation, and machine learning (ML) , could allow autonomous robots to carry out diagnostic imaging, remote surgery, surgical subtasks, or even entire surgical procedures. Moreover, AI in rehabilitation devices and advanced prosthetics can provide individualized support, as well as improved functionality and mobility (see the figure). The combination of extraordinary advances in robotics, medicine, materials science, and computing could bring safer, more efficient, and more widely available patient care in the future. –Gemma K. Alderton

We examined the productivity effects of a generative artificial intelligence (AI) technology, the assistive chatbot ChatGPT, in the context of midlevel professional writing tasks. In a preregistered online experiment, we assigned occupation-specific, incentivized writing tasks to 453 college-educated professionals and randomly exposed half of them to ChatGPT. Our results show that ChatGPT substantially raised productivity: The average time taken decreased by 40% and output quality rose by 18%. Inequality between workers decreased, and concern and excitement about AI temporarily rose. Workers exposed to ChatGPT during the experiment were 2 times as likely to report using it in their real job 2 weeks after the experiment and 1.6 times as likely 2 months after the experiment.

Quantum field theory suggests that electromagnetic fields naturally fluctuate, and these fluctuations can be harnessed as a source of perfect randomness. Many potential applications of randomness rely on controllable probability distributions. We show that vacuum-level bias fields injected into multistable optical systems enable a controllable source of quantum randomness, and we demonstrated this concept in an optical parametric oscillator (OPO). By injecting bias pulses with less than one photon on average, we controlled the probabilities of the two possible OPO output states. The potential of our approach for sensing sub–photon-level fields was demonstrated by reconstructing the temporal shape of fields below the single-photon level. Our results provide a platform to study quantum dynamics in nonlinear driven-dissipative systems and point toward applications in probabilistic computing and weak field sensing.